Cas no 870849-40-4 (1-(2,6-Difluorophenyl)ethanamine)

• Product Name: 1-(2,6-Difluorophenyl)ethanamine
• CAS No: 870849-40-4
• MF: C₈H₉F₂N
• MW: 157.16056895256
• MDL: MFCD09041977
• CID: 844418
• PubChem ID: 16768371
• Update Time: 2025-11-02

1-(2,6-Difluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Difluorophenyl)ethanamine
• 1-(2,6-DIFLUOROPHENYL)ETHYLAMINE
• CS-0154125
• Y10219
• A862863
• DTXSID70588042
• PDPHGCQJDUZZGM-UHFFFAOYSA-N
• MFCD09041977
• CHEMBL4545741
• SCHEMBL1239996
• SY012022
• SB76363
• VJB84940
• BS-13428
• AKOS016844196
• AKOS000124191
• FT-0689557
• EN300-33161
• 1-(2,6-difluorophenyl)ethan-1-amine
• 870849-40-4
• 2,6-Difluoro-α-methylbenzenemethanamine (ACI)
• 1-(2,6-Difluorophenyl)ethaneamine
• α-Methyl-2,6-difluorobenzylamine
• (S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE
• SY260356
• SY344949
• MFCD06761845
• DB-328381
• MFCD06761844

• MDL： MFCD09041977
• Inchi： 1S/C8H9F2N/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3
• InChI Key： PDPHGCQJDUZZGM-UHFFFAOYSA-N
• SMILES： FC1C(C(C)N)=C(F)C=CC=1

Computed Properties

• Exact Mass: 157.07000
• Monoisotopic Mass: 157.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 170.0±25.0 °C at 760 mmHg
• Flash Point: 64.5±10.2 °C
• PSA: 26.02000
• LogP: 2.68480
• Vapor Pressure: 1.5±0.3 mmHg at 25°C

1-(2,6-Difluorophenyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,6-Difluorophenyl)ethanamine

Comprehensive Overview of 1-(2,6-Difluorophenyl)ethanamine (CAS No. 870849-40-4): Properties, Applications, and Industry Insights

1-(2,6-Difluorophenyl)ethanamine (CAS No. 870849-40-4) is a fluorinated aromatic amine compound with significant relevance in pharmaceutical and agrochemical research. Its molecular structure, featuring a difluorophenyl moiety, enhances its utility in drug discovery and material science. This article delves into its chemical properties, synthetic pathways, and emerging applications, addressing trending queries such as "fluorinated amines in drug design" and "sustainable synthesis of aromatic amines."

The compound's unique fluorine substitution pattern contributes to its stability and bioavailability, making it a valuable intermediate in the development of targeted therapeutics. Researchers frequently explore its role in modulating enzyme inhibition and receptor binding, aligning with current interests in "precision medicine" and "small-molecule inhibitors." Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity, a topic often searched in "quality control of pharmaceutical intermediates."

From an industrial perspective, 1-(2,6-Difluorophenyl)ethanamine is synthesized via catalytic hydrogenation or reductive amination, methods gaining traction due to their green chemistry potential. Searches for "eco-friendly amine synthesis" highlight the demand for sustainable alternatives, positioning this compound as a case study. Its low toxicity profile further supports its adoption in bioconjugation and proteomics research.

In material science, the difluorophenyl group imparts enhanced thermal stability to polymers, addressing queries like "high-performance fluorinated materials." Regulatory compliance, such as REACH and FDA guidelines, is another hot topic, ensuring safe handling without restrictive classifications. Future directions include exploring its optoelectronic applications, resonating with searches for "fluorophores in bioimaging."

In summary, 1-(2,6-Difluorophenyl)ethanamine (CAS No. 870849-40-4) bridges multiple disciplines, driven by its versatile reactivity and alignment with industry trends. Its study offers insights into next-generation chemical design, answering pressing questions in R&D innovation.